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Compound of Interest

Compound Name:
Methyl 3-

aminocyclobutanecarboxylate

Cat. No.: B572471 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of Methyl 3-aminocyclobutanecarboxylate. Adherence to these procedures is

paramount for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Methyl 3-aminocyclobutanecarboxylate and its analogs are hazardous substances.

Conflicting data exists regarding the severity of the hazard, with some sources indicating it may

be flammable and cause severe skin burns and eye damage, while others suggest it causes

serious eye irritation.[1] Therefore, a conservative approach to safety is essential. The following

personal protective equipment is mandatory to minimize exposure risk.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2][3] A face shield should be

worn where there is a splash

potential.[4]

Protects against splashes and

dust, preventing serious eye

damage.[5]

Hand Protection

Chemically impermeable

gloves, such as nitrile gloves.

[6]

Prevents direct skin contact

and subsequent irritation or

burns.[2][7]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[3][8] If exposure limits

are exceeded or irritation is

experienced, use a

NIOSH/MSHA approved

respirator.

Minimizes the risk of

respiratory tract irritation from

dust or vapors.[1]

Protective Clothing
Wear a lab coat or suitable

protective clothing.[2]

Provides an additional barrier

against accidental skin

contact.

Physical and Chemical Properties
Property Value Source

Molecular Formula C₆H₁₁NO₂ [1]

Molecular Weight 129.16 g/mol [1]

Melting Point/Range 24 °C / 75 °F

Boiling Point/Boiling Range 256 °C / 493 °F

Density 1.168 g/cm³ (at 25 °C / 77 °F)
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A systematic approach to handling Methyl 3-aminocyclobutanecarboxylate is crucial for

maintaining a safe laboratory environment.

1. Preparation:

Before handling, thoroughly read and understand the Safety Data Sheet (SDS).

Work in a designated area, such as a chemical fume hood, with clear and easy access to an

emergency eyewash station and safety shower.[3]

Assemble all necessary equipment and reagents before starting.

Ensure you are wearing the appropriate PPE as detailed above.

2. Handling the Compound:

Allow the container of Methyl 3-aminocyclobutanecarboxylate to equilibrate to room

temperature before opening to prevent moisture condensation.

Carefully open the container.

Use a calibrated pipette or spatula to transfer the desired amount.

Avoid direct contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the handling area.[5][7]

3. Post-Handling:

Tightly seal the container after use.[7]

Thoroughly wash hands with soap and water after handling is complete.[7]

Clean the work area, decontaminating surfaces with an appropriate solvent.

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[7] Remove contact lenses if present and easy to do. Seek
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immediate medical attention.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[7] Remove

any contaminated clothing and wash it before reuse.[5] If skin irritation or rash occurs, get

medical advice/attention.[5]

Inhalation: Move the individual to fresh air and have them rest in a position that is

comfortable for breathing.[7] If symptoms persist, seek medical attention.

Ingestion: Rinse the mouth with water.[7] Do not induce vomiting. Seek immediate medical

attention.

Spills: Evacuate the immediate area. Wear appropriate PPE. Cover the spill with an inert

absorbent material such as sand or vermiculite. Collect the absorbed material into a sealed,

suitable container for disposal.[9]

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.[5]

Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[5]

[7] Leave chemicals in their original containers. Do not mix with other waste.

Contaminated PPE: Dispose of contaminated gloves and clothing as chemical waste.
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Caption: Logical workflow for the safe handling of Methyl 3-aminocyclobutanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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